Cas no 2154805-95-3 ((3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid
• CAS No: 2154805-95-3
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• CID: 5990238
• PubChem ID: 165519265
• Update Time: 2025-06-12

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-fluoropyridin-2-yl)propanoic acid
• 2154805-95-3
• EN300-1287537

• Inchi： 1S/C16H15FN2O4/c17-12-6-7-13(18-9-12)14(8-15(20)21)19-16(22)23-10-11-4-2-1-3-5-11/h1-7,9,14H,8,10H2,(H,19,22)(H,20,21)/t14-/m1/s1
• InChI Key： DHQGVYVHAHCQQF-CQSZACIVSA-N
• SMILES： FC1=CN=C(C=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.10158513g/mol
• Monoisotopic Mass: 318.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid

Research Brief on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid (CAS: 2154805-95-3)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid (CAS: 2154805-95-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid as a key intermediate in the synthesis of novel protease inhibitors. The compound's unique structural features, including the fluoropyridine moiety and the benzyloxycarbonyl-protected amino group, make it a versatile building block for the development of targeted therapeutics. Researchers have successfully employed this compound in the synthesis of inhibitors targeting enzymes such as cathepsins and matrix metalloproteinases, which are implicated in various diseases, including cancer and inflammatory disorders.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid using a chiral auxiliary approach. The study reported a high enantiomeric purity (>99%) and excellent yield (85%), making it a practical and scalable method for industrial applications. The researchers also explored the compound's stability under various physiological conditions, confirming its suitability for further drug development.

Another significant study, published in Bioorganic & Medicinal Chemistry Letters, investigated the biological activity of derivatives of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid. The findings revealed that these derivatives exhibit potent inhibitory activity against specific proteases involved in tumor progression and metastasis. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are critical for its potential use as a therapeutic agent.

Furthermore, computational modeling studies have provided insights into the molecular interactions between (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid and its target enzymes. These studies have identified key binding motifs and hydrogen-bonding interactions that contribute to the compound's high affinity and selectivity. Such insights are invaluable for the rational design of next-generation inhibitors with improved efficacy and reduced side effects.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-2-yl)propanoic acid (CAS: 2154805-95-3) represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, biological activity, and favorable pharmacokinetic profile make it a valuable candidate for further investigation. Future research should focus on optimizing its derivatives for clinical applications and exploring its potential in combination therapies.